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Compound of Interest

Compound Name: Dichloroglyoxime

Cat. No.: B8113669

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the spectroscopic data for

dichloroglyoxime, a key intermediate in the synthesis of various nitrogen-containing

heterocyclic compounds. The information presented herein is intended to support research and

development activities by providing detailed spectral data and the methodologies for their

acquisition.

Introduction
Dichloroglyoxime (C₂H₂Cl₂N₂O₂) is a valuable building block in organic synthesis, particularly

for the creation of novel compounds with potential applications in energetic materials and

pharmaceuticals. Accurate characterization of this precursor is crucial for ensuring the purity

and identity of synthesized derivatives. This document focuses on the key spectroscopic

techniques used for the characterization of dichloroglyoxime: Infrared (IR) Spectroscopy,

Nuclear Magnetic Resonance (NMR) Spectroscopy, and Raman Spectroscopy.

Spectroscopic Data
The following tables summarize the key quantitative spectroscopic data for dichloroglyoxime.
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Table 1: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹) Assignment Intensity

3350 - 3150 O-H stretch Strong, Broad

1680 - 1620 C=N stretch Medium

1000 - 900 N-O stretch Strong

850 - 550 C-Cl stretch Strong

Note: The IR spectrum of dichloroglyoxime is characterized by a strong and broad absorption

band in the high-frequency region, corresponding to the O-H stretching of the oxime groups.

The C=N and N-O stretching vibrations are also prominent features.

Table 2: Nuclear Magnetic Resonance (NMR) Spectroscopy Data

¹H NMR (DMSO-d₆)

Chemical Shift (δ) ppm Multiplicity Assignment

~13.1 Singlet N-OH

¹³C NMR (DMSO-d₆)

Chemical Shift (δ) ppm Assignment

~130.7 C=N

Note: The ¹H NMR spectrum of dichloroglyoxime in DMSO-d₆ shows a single peak

corresponding to the two equivalent hydroxyl protons. The ¹³C NMR spectrum displays a single

resonance for the two equivalent carbon atoms of the C=N bonds.[1]

Table 3: Raman Spectroscopy Data

While specific experimental Raman data for dichloroglyoxime is not readily available in the

public domain, the following table lists the expected vibrational modes based on the analysis of
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similar oxime-containing compounds. Raman spectroscopy is a valuable complementary

technique to IR spectroscopy for characterizing dichloroglyoxime and its derivatives.[2]

Raman Shift (cm⁻¹) Assignment

~1680 - 1620 C=N stretch

~1000 - 900 N-O stretch

~850 - 550 C-Cl stretch

Note: Raman spectroscopy can provide information on the symmetric vibrations of the

molecule, which may be weak or absent in the IR spectrum.

Experimental Protocols
The following are detailed methodologies for the key spectroscopic experiments.

3.1 Infrared (IR) Spectroscopy

Sample Preparation: A small amount of solid dichloroglyoxime is finely ground with

potassium bromide (KBr) powder using an agate mortar and pestle. The mixture is then

pressed into a thin, transparent pellet using a hydraulic press. Alternatively, a Nujol mull can

be prepared by grinding the sample with a few drops of Nujol (mineral oil) and placing the

resulting paste between two KBr plates.

Instrumentation: A Fourier-transform infrared (FTIR) spectrometer is used for analysis.

Data Acquisition: The KBr pellet or Nujol mull is placed in the sample holder of the

spectrometer. A background spectrum of the empty sample holder (or KBr pellet without the

sample) is recorded first. The sample spectrum is then acquired, typically in the range of

4000-400 cm⁻¹. The final spectrum is presented as transmittance or absorbance versus

wavenumber (cm⁻¹).

3.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Approximately 5-10 mg of dichloroglyoxime is dissolved in about 0.5-

0.7 mL of a deuterated solvent, such as dimethyl sulfoxide-d₆ (DMSO-d₆), in an NMR tube.
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Tetramethylsilane (TMS) is typically added as an internal standard for chemical shift

referencing (δ = 0.00 ppm).

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

Data Acquisition: The NMR tube is placed in the spectrometer's probe. For ¹H NMR, the

spectrum is acquired with a sufficient number of scans to achieve a good signal-to-noise

ratio. For ¹³C NMR, a larger number of scans is usually required due to the lower natural

abundance of the ¹³C isotope. The data is then processed (Fourier transformation, phasing,

and baseline correction) to obtain the final spectrum.

3.3 Raman Spectroscopy

Sample Preparation: A small amount of solid dichloroglyoxime is placed on a microscope

slide or in a capillary tube.

Instrumentation: A Raman spectrometer equipped with a laser source (e.g., 532 nm or 785

nm) and a sensitive detector is used.

Data Acquisition: The laser is focused on the sample, and the scattered light is collected and

directed to the spectrometer. The spectrum is recorded as the intensity of the scattered light

versus the Raman shift (in cm⁻¹), which is the difference in energy between the incident and

scattered photons.

Workflow and Logical Relationships
The following diagrams illustrate the experimental workflows for the spectroscopic

characterization of dichloroglyoxime.
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Fig. 1: General workflow for the synthesis and spectroscopic characterization of
dichloroglyoxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Spectroscopic Data
of Dichloroglyoxime]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8113669/docs#an-in-depth-technical-guide-to-the-
spectroscopic-data-of-dichloroglyoxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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